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Compound of Interest |

Compound Name: Methyl D-prolinate
CAS No.: 43041-12-9
Cat. No.: B129625
Get Quote
. J

This guide provides an in-depth technical overview of Methyl D-prolinate, a pivotal chiral
building block in modern organic synthesis and pharmaceutical development. Intended for
researchers, scientists, and professionals in drug development, this document delves into the
core chemical structure, stereochemistry, synthesis methodologies, and diverse applications of
this versatile compound. The narrative emphasizes the rationale behind experimental choices,
ensuring a blend of theoretical knowledge and practical insights.

Fundamental Chemical Identity and Structure

Methyl D-prolinate, the methyl ester of the D-isomer of the amino acid proline, is a
cornerstone in asymmetric synthesis. Its rigid pyrrolidine ring and defined stereocenter at the a-
carbon make it an invaluable tool for introducing chirality into molecules.

Nomenclature and Identifiers

A clear and unambiguous identification of Methyl D-prolinate is paramount for research and
regulatory purposes. The following table summarizes its key identifiers.
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Identifier Value Source

methyl (2R)-pyrrolidine-2-

IUPAC Name [1]
carboxylate
CAS Number 43041-12-9 (free base) [1]
65365-28-8 (hydrochloride
[2](3]
salt)
Molecular Formula CeH11NO2 [1]
Molecular Weight 129.16 g/mol [1]
SMILES String COC(=0O)[C@H]1CCCN1 [1]
BLWYXBNNBYXPPL-
InChl Key [1]

RXMQYKEDSA-N

Note: Methyl D-prolinate is often supplied and used as its hydrochloride salt to improve
stability and solubility.

Stereochemistry and 3D Conformation

The "D" designation in Methyl D-prolinate signifies the (R)-configuration at the a-carbon,
which is crucial for its role in stereoselective reactions. The pyrrolidine ring is not planar and
typically adopts one of two puckered envelope conformations. This conformational preference
can influence the steric environment around the molecule, impacting its reactivity and how it
directs the stereochemical outcome of a reaction.[4] The conformation of proline and its
derivatives is a subject of extensive study, as it plays a significant role in the structure of
peptides and the efficacy of proline-based catalysts.[4][5][6]

Synthesis of Methyl D-prolinate

The synthesis of Methyl D-prolinate is most commonly achieved through the esterification of
D-proline. The choice of method often depends on the desired scale, yield, and sensitivity of
other functional groups in more complex substrates.

Fischer Esterification
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The classical Fischer esterification is a reliable method that involves reacting D-proline with
methanol in the presence of a strong acid catalyst, typically dry hydrogen chloride gas.[3] The
acid protonates the carboxylic acid, making it more electrophilic and susceptible to nucleophilic
attack by methanol. The reaction is driven to completion by removing the water formed, often
by using an excess of methanol.

Experimental Protocol: Fischer Esterification of D-Proline

e Suspend D-proline in anhydrous methanol in a round-bottom flask equipped with a reflux
condenser and a gas inlet tube.

e Cool the mixture in an ice bath.

e Bubble dry hydrogen chloride gas through the stirred suspension.

 After saturation, remove the gas inlet and heat the reaction mixture to reflux.
¢ Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, remove the excess methanol under reduced pressure to yield Methyl D-
prolinate hydrochloride as a crude product.

o Recrystallize the crude product from a suitable solvent system (e.g., methanol/ether) to
obtain the purified product.

Thionyl Chloride Method

A highly efficient method for the synthesis of amino acid esters involves the use of thionyl
chloride (SOCI2) in methanol.[7] Thionyl chloride reacts with methanol in situ to generate HCI,
which catalyzes the esterification, and sulfur dioxide and HCI as byproducts. This method often
gives near-quantitative yields.[7]

Experimental Protocol: Synthesis using Thionyl Chloride

« In a flask equipped with a dropping funnel and a reflux condenser, suspend D-proline in
anhydrous methanol and cool to 0°C.
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e Slowly add thionyl chloride dropwise to the suspension while maintaining the low
temperature.

 After the addition is complete, allow the reaction to warm to room temperature and then heat
to reflux.

e Monitor the reaction by TLC.

e Once the reaction is complete, concentrate the mixture under reduced pressure to remove
the solvent and excess reagents, yielding the hydrochloride salt of the ester.

Trimethylchlorosilane (TMSCI) Method

A milder and convenient alternative for esterification involves the use of trimethylchlorosilane
(TMSCI) in methanol.[8] This method is compatible with a wide range of amino acids and
proceeds at room temperature, offering good to excellent yields.[8] The TMSCI reacts with
methanol to generate HCI in situ for the catalysis.

Synthesis Workflow: Esterification of D-Proline
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Caption: The role of Methyl D-prolinate from a fundamental building block to its diverse
applications.

Safety and Handling

Methyl D-prolinate hydrochloride is considered hazardous. It can cause skin and serious eye
irritation. [9][10]Appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood. [10]It is also hygroscopic and should be
stored in a tightly sealed container under an inert atmosphere, preferably refrigerated. [11][12]

Hazard Statement Precautionary Measure

o Wash hands thoroughly after handling.
Causes skin irritation .
Wear protective gloves. [9][10]

) o Wear eye protection. If in eyes, rinse cautiously
Causes serious eye irritation _ .
with water for several minutes. [9][10]

| Hygroscopic | Store in a dry, well-ventilated place. Keep container tightly closed. [11]|

Conclusion

Methyl D-prolinate is a fundamentally important molecule in stereoselective synthesis and
medicinal chemistry. Its well-defined stereochemistry and the conformational rigidity of its
pyrrolidine ring provide a powerful tool for chemists to control the three-dimensional structure of
molecules. A thorough understanding of its synthesis, properties, and handling is essential for
its effective and safe utilization in the laboratory and in the development of new therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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